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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,2-Epoxyhexane, a versatile epoxide
compound. It covers its chemical identity, physicochemical properties, key experimental
protocols for its synthesis and reactions, and insights into its metabolic pathways. This
document is intended to serve as a valuable resource for professionals in research, chemical
synthesis, and drug development.

Chemical Identity and Synonyms

1,2-Epoxyhexane is a colorless liquid and a member of the epoxide class of organic
compounds, characterized by a three-membered ring containing an oxygen atom.[1] Its high
reactivity, owing to the strained ether ring, makes it a valuable intermediate in organic
synthesis.[2]

A comprehensive list of its synonyms and identifiers is provided in the table below to aid in its
unambiguous identification across various databases and publications.

Table 1: Synonyms and Identifiers for 1,2-Epoxyhexane
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Category Identifier

IUPAC Name 2-butyloxirane[2][3]
CAS Number 1436-34-6[1][4][5][6]
EC Number 215-864-6[5]

Molecular Formula

CeH120[1][4][5][6]

Molecular Weight 100.16 g/mol [2][4][5][6]
1,2-Hexene oxide[1][5][6][7], Butyloxirane[1][2]
[5][6], 1-Hexene epoxide[3][7], Epoxy-n-
Synonyms ) )
hexane[3][7], 1,2-Hexylene oxide[1], Oxirane,
butyl-[3][7]
inchi InChl=1S/C6H120/c1-2-3-4-6-5-7-6/h6H,2-
n
5H2,1H3[2][3]
InChl Key WHNBDXQTMPYBAT-UHFFFAOYSA-N[1][3]
SMILES CCCCC1CO1[1][2][3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 1,2-Epoxyhexane is

presented below. This information is crucial for its handling, characterization, and use in

experimental settings.

Table 2: Physicochemical Properties of 1,2-Epoxyhexane
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Property Value

Appearance Colorless liquid[1][6]

Boiling Point 118-120 °CJ[2][6]

Density 0.831 g/mL at 25 °CJ6]
Flash Point 15 °C (59 °F) - closed cup[5]
Refractive Index n20/D 1.406(6]

Water Solubility Difficult to mix[1][2]

Table 3: Spectroscopic Data for 1,2-Epoxyhexane

Spectroscopy Data

Spectra available, refer to cited sources for
1H NMR _ _ _

detailed shifts and couplings.[8][9]

Spectra available, refer to cited sources for
13C NMR . : .

detailed chemical shifts.[10]
Mass Spectrometry Spectra available in various databases.[8]
Infrared Spectroscopy Spectra available in various databases.[8]

Experimental Protocols

This section details common experimental procedures involving 1,2-Epoxyhexane, including
its synthesis via epoxidation and its characteristic ring-opening reactions.

Synthesis of 1,2-Epoxyhexane via Epoxidation of 1-
Hexene

The most common method for synthesizing 1,2-Epoxyhexane is the epoxidation of 1-hexene
using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).[11] This reaction
proceeds via a concerted mechanism where the oxygen atom is transferred from the peroxy
acid to the double bond of the alkene.[12]
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Materials:

e 1-Hexene

o meta-Chloroperoxybenzoic acid (m-CPBA)

e Dichloromethane (CH2Cl2) or other suitable aprotic solvent

o Saturated sodium bicarbonate solution (NaHCO3s)

e Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e Dissolve 1-hexene in a suitable solvent like dichloromethane in a round-bottom flask
equipped with a magnetic stirrer.

e Cool the solution in an ice bath.

¢ Slowly add a solution of m-CPBA in the same solvent to the stirred 1-hexene solution. The
addition should be dropwise to control the reaction temperature.

» After the addition is complete, allow the reaction to stir at room temperature and monitor its
progress using thin-layer chromatography (TLC) or gas chromatography (GC).

e Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate
to neutralize the resulting m-chlorobenzoic acid.

o Separate the organic layer and wash it sequentially with saturated sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to obtain the crude 1,2-Epoxyhexane.
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e The product can be further purified by distillation.

Ring-Opening Reactions of 1,2-Epoxyhexane

Epoxides readily undergo ring-opening reactions under both acidic and basic conditions due to
the high ring strain.[3] These reactions are fundamental to the synthetic utility of epoxides.

In the presence of an acid catalyst, the epoxide oxygen is protonated, making the ring more
susceptible to nucleophilic attack. The nucleophile then attacks one of the carbon atoms of the
epoxide ring. For asymmetrically substituted epoxides like 1,2-Epoxyhexane, the nucleophile
preferentially attacks the more substituted carbon atom.[3]

Materials:

e 1,2-Epoxyhexane

e Methanol (or other nucleophile)

o Catalytic amount of a strong acid (e.g., H2S0Oa4)

Procedure:

o Dissolve 1,2-Epoxyhexane in an excess of the nucleophile (e.g., methanol).

e Add a catalytic amount of the acid to the solution.

 Stir the reaction at room temperature and monitor by TLC or GC.

o Upon completion, neutralize the acid with a weak base (e.g., sodium bicarbonate solution).
o Extract the product with a suitable organic solvent.

» Wash the organic layer with water and brine, then dry it over an anhydrous drying agent.
* Remove the solvent under reduced pressure to yield the ring-opened product.

Under basic conditions, a strong nucleophile directly attacks one of the epoxide carbons in an
Sn2 reaction. For 1,2-Epoxyhexane, the attack occurs at the less sterically hindered carbon
atom.[3]
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Materials:

e 1,2-Epoxyhexane

o Sodium methoxide (or other strong nucleophile/base)
o Methanol (as solvent and nucleophile)

Procedure:

e Prepare a solution of the nucleophile/base in its conjugate acid solvent (e.g., sodium
methoxide in methanol).

e Add 1,2-Epoxyhexane to this solution.

o Heat the reaction mixture if necessary and monitor its progress by TLC or GC.

 After the reaction is complete, neutralize the mixture with a dilute acid solution.

» Extract the product with an organic solvent.

» Wash the organic layer with water and brine, and dry it over an anhydrous drying agent.
» Remove the solvent under reduced pressure to obtain the product.

Visualized Workflows and Pathways

Experimental Workflow: Synthesis and Purification of
1,2-Epoxyhexane

Synthesis Workup

Ej

1-Hexene + m-CPBA
in Dichloromethane

poxidation Reaction Solvent Removal
(Ice Bath -> RT) @uardi i N gen (Rotary Evaporator)
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Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of 1,2-Epoxyhexane.

Logical Relationship: Regioselectivity of Ring-Opening
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Caption: Regioselectivity of acid- and base-catalyzed ring-opening of 1,2-Epoxyhexane.

Metabolic Pathway of Epoxides

While specific signaling pathways for 1,2-Epoxyhexane are not extensively documented, its

metabolism is expected to follow the general pathway for xenobiotic epoxides. This primarily

involves enzymatic hydration to a diol, which is a detoxification pathway.
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Caption: General metabolic pathway of epoxides via enzymatic hydrolysis.

Safety and Handling

1,2-Epoxyhexane is a highly flammable liquid and vapor and should be handled with
appropriate safety precautions.[5] It is harmful if swallowed and causes skin and eye irritation.
May cause respiratory irritation.[5]

Precautionary Measures:
o Keep away from heat, sparks, open flames, and hot surfaces.[1]
e Use in a well-ventilated area.[4]

o Wear protective gloves, clothing, eye, and face protection.[1][4]
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» Ground and bond container and receiving equipment to prevent static discharge.[1][4]

» Store in a cool, well-ventilated place with the container tightly closed.[1]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[1][2][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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